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Compound of Interest

Compound Name: Boc-Tdf-OH

Cat. No.: B2444152 Get Quote

Disclaimer: This document provides a summary of safety and handling guidelines for Boc-Tdf-
OH (N-tert-Butoxycarbonyl-4,4,4-trifluoro-L-threonine), a fluorinated amino acid derivative

commonly utilized by researchers, scientists, and drug development professionals. The

information herein is compiled from available safety data for structurally related compounds. No

specific Safety Data Sheet (SDS) for Boc-Tdf-OH was publicly available at the time of this

writing. Therefore, all personnel must exercise caution and handle this substance in a

controlled laboratory environment, adhering to all institutional and governmental safety

regulations.

Chemical and Physical Properties
While specific experimental data for Boc-Tdf-OH is limited, the following table summarizes key

physical and chemical properties based on available information for Boc-L-TfThr-OH and

related compounds. This data is essential for the proper design of experiments and for risk

assessment in the laboratory.
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Property Data Source

Chemical Name

(2S,3S)-2-((tert-

butoxycarbonyl)amino)-4,4,4-

trifluoro-3-hydroxybutanoic

acid

N/A

Synonyms Boc-L-TfThr-OH N/A

CAS Number 920314-22-3 N/A

Molecular Formula C₉H₁₄F₃NO₅ N/A

Molecular Weight 273.21 g/mol N/A

Appearance White to off-white solid
General observation for similar

compounds

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dimethyl sulfoxide

(DMSO). Insoluble in water.

Melting Point

Not available. For the related

Boc-L-threonine, the melting

point is 89-92°C.

Storage Temperature 2-8°C N/A

Hazard Identification and Safety Precautions
Based on the safety data sheets of similar Boc-protected amino acids and fluorinated organic

compounds, Boc-Tdf-OH should be handled with care. The primary hazards are associated

with inhalation, skin and eye contact, and ingestion.

General Hazards:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.
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Eye Contact: May cause serious eye irritation.

Ingestion: May be harmful if swallowed.

Precautionary Measures:

Category Precaution

Personal Protective Equipment (PPE)

Wear appropriate protective gloves (e.g., nitrile),

clothing, and safety glasses with side shields or

goggles.

Engineering Controls
Use only in a well-ventilated area, preferably

within a chemical fume hood.

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Experimental Protocols: Safe Handling Workflow
The following section details a generalized experimental protocol for the safe handling of Boc-
Tdf-OH in a laboratory setting. This workflow is designed to minimize exposure and ensure the

integrity of the compound.

Materials:

Boc-Tdf-OH solid

Appropriate organic solvent (e.g., methanol, DMSO)

Spatula

Weighing paper/boat

Volumetric flask or reaction vessel

Magnetic stir bar and stir plate (if applicable)

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
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Procedure:

Preparation: Don all required PPE before entering the designated handling area (chemical

fume hood).

Weighing: Carefully weigh the desired amount of Boc-Tdf-OH using a clean spatula and

weighing paper/boat. Avoid creating dust.

Transfer: Transfer the weighed solid to the appropriate volumetric flask or reaction vessel.

Solubilization: Add the chosen solvent to the vessel. If necessary, use a magnetic stir bar

and stir plate to facilitate dissolution.

Storage of Solution: If the prepared solution is not for immediate use, store it in a tightly

sealed container at the recommended storage temperature (2-8°C).

Waste Disposal: Dispose of all waste materials (empty containers, contaminated gloves,

etc.) in accordance with local, state, and federal regulations for chemical waste.

Decontamination: Clean the work area and any used equipment thoroughly after the

procedure.
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Safe Handling Workflow for Boc-Tdf-OH

Preparation

Handling (in Fume Hood)

Post-Handling

Don Personal Protective Equipment (PPE)

Weigh Boc-Tdf-OH

Transfer to Vessel

Add Solvent & Dissolve

Use or Store Solution

Dispose of Waste

Decontaminate Work Area
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Boc-Tdf-OH Hazard Mitigation

Potential Hazards

Mitigation Strategies

Inhalation

Work in Fume Hood

Skin Contact

Wear Gloves & Lab Coat

Eye Contact

Wear Safety Goggles

Ingestion

No Food/Drink in Lab

Click to download full resolution via product page

To cite this document: BenchChem. [Boc-Tdf-OH: A Technical Guide to Safe Handling and
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444152#boc-tdf-oh-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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